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Compound of Interest

Compound Name: 4-Chloro-3-nitropyridine

cat. No.: B021940

Physicochemical and Spectroscopic Properties

4-Chloro-3-nitropyridine is a yellow crystalline solid at room temperature.[1] It is recognized
as a versatile building block in organic synthesis due to its unique electronic properties and
reactivity.[2][3] The compound is generally insoluble in water.[4][5][6]

Table 1: Physicochemical Properties of 4-Chloro-3-nitropyridine
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Property Value Source(s)

CAS Number 13091-23-1 [1][7][8]

Molecular Formula CsH3CIN20:2 3114171

Molecular Weight 158.54 g/mol [31[71[8]

Appearance YeI.Iow to light brown crystalline (1E]5]
solid

Melting Point 35-41°C/95-105.8 °F [11[31[21[7]

Boiling Point 247 °C 1 476.6 °F [1]

95°C @ 5 Torr [4]

158 °C @ 25 Torr [9]

Flash Point 103 °C/217.4 °F [1114]

Solubility Insoluble in water [4115][6]

log Pow 0.703 [10]

Density 1.489 + 0.06 g/cm3 (Predicted) [4]
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Spectroscopic data, including *H NMR, IR, and Mass Spectrometry, are available for this

compound, providing essential tools for its characterization.[11][12]

Synthesis of 4-Chloro-3-nitropyridine

A common synthetic route to 4-chloro-3-nitropyridine involves the chlorination of 3-nitro-4-

pyridinol.[6]
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Caption: General synthesis workflow for 4-Chloro-3-nitropyridine.

Experimental Protocol: Synthesis from 3-Nitro-4-
pyridinol

This protocol is based on a general procedure for the conversion of hydroxypyridines to

chloropyridines.[6]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, suspend 3-nitro-4-pyridinol (20 g, 143 mmol) in toluene (300 mL).[6]

Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add phosphorus
oxychloride (e.g., POCI3) or a similar chlorinating agent like phosphorus pentachloride (PCls)
(a typical molar excess of 2-3 equivalents is used).[6]

Reaction Conditions: Allow the mixture to warm to room temperature and then heat to reflux
(approximately 110 °C). Maintain the reflux for 16 hours or until the reaction is complete, as
monitored by Thin Layer Chromatography (TLC).[6]

Work-up: After cooling the mixture to room temperature, carefully remove the solvent and
excess chlorinating agent under reduced pressure.[6]

Isolation: Cautiously pour the residue into ice water. Neutralize the solution by adjusting the
pH to ~10 with a base such as potassium carbonate.[6]

Extraction and Purification: Extract the aqueous phase multiple times with a suitable organic
solvent like ethyl acetate. Combine the organic layers, wash with water and then with brine,
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dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the
crude product, which can be further purified if necessary.[6]

Chemical Reactivity and Key Reactions

The chemical behavior of 4-chloro-3-nitropyridine is dominated by the electronic properties of
the pyridine ring, which is inherently electron-deficient. This effect is significantly amplified by
the strong electron-withdrawing nitro (-NO2z) group at the C3 position, making the C4 carbon,
attached to the chlorine, highly electrophilic.[13]

Nucleophilic Aromatic Substitution (SNATr)

The primary reaction mechanism for 4-chloro-3-nitropyridine is Nucleophilic Aromatic
Substitution (SNAr).[13] This reaction is fundamental for introducing a wide variety of functional
groups by displacing the chloride leaving group.[13][14][15]

The SNAr mechanism proceeds via a two-step addition-elimination process. The initial, rate-
determining step is the attack of a nucleophile on the C4 carbon. This forms a resonance-
stabilized anionic intermediate known as a Meisenheimer complex.[13][15][16] The negative
charge is delocalized across the pyridine ring and onto the nitro group, which stabilizes the
intermediate. In the second, faster step, the chloride ion is eliminated, restoring the aromaticity
of the ring to yield the final product.[13]
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Caption: Logical workflow of the SNAr addition-elimination mechanism.

This protocol is a representative example for reacting 4-chloro-3-nitropyridine with an amine
nucleophile.[15]

¢ Reaction Setup: Dissolve 4-chloro-3-nitropyridine (1.0 equivalent) in a suitable anhydrous
solvent (e.g., ethanol, isopropanol, or DMF) in a round-bottom flask equipped with a
magnetic stirrer and reflux condenser.

» Reagent Addition: Add the amine nucleophile (1.0-1.2 equivalents) to the solution. If the
amine is used as a salt, or to scavenge the HCI byproduct, add a non-nucleophilic base like
triethylamine (1.2-1.5 equivalents) or potassium carbonate.

» Reaction Conditions: Heat the mixture to an appropriate temperature (e.g., 80 °C or reflux)
and maintain for 2-6 hours.[15] Monitor the reaction's progress by TLC.
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» Work-up and Isolation: Once the starting material is consumed, cool the reaction to room
temperature. If a precipitate forms, it can be collected by filtration. Alternatively, the solvent
can be removed under reduced pressure, and the residue can be partitioned between water
and an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and
concentrated.

 Purification: The crude product can be purified by recrystallization or column
chromatography.

Suzuki-Miyaura Cross-Coupling

4-Chloro-3-nitropyridine is a suitable substrate for palladium-catalyzed Suzuki-Miyaura cross-
coupling reactions.[17][18] This powerful C-C bond-forming reaction is used to couple the
pyridine core with various aryl or vinyl boronic acids or their esters, providing access to
complex biaryl and heteroaryl structures that are valuable scaffolds in drug discovery.[18][19]
[20]

The catalytic cycle involves three main steps:

o Oxidative Addition: The Pd(0) catalyst adds to the C-Cl bond of the nitropyridine, forming a
Pd(Il) complex.[19][20]

o Transmetalation: In the presence of a base, the organic group from the boronic acid
derivative is transferred to the palladium center, displacing the halide.[19][21]

e Reductive Elimination: The two organic groups on the palladium complex couple and are
eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.[19][20]

Suzuki-Miyaura Catalytic Cycle

Pd(0) Catalyst idati iti ) ( ] i Reductive Elimination Ar-R Product
E)mdatlve Addition Ar-Pd(ll)-CI Transmetalation Ar-Pd(Il)-R

(Ar-Cl) (R-B(OH)2, Base)
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
This protocol provides a starting point for the Suzuki coupling of 4-chloro-3-nitropyridine.[18]

o Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Nitrogen or Argon),
add 4-chloro-3-nitropyridine (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), a palladium
catalyst (e.g., Pd(PPhs)s, 2-5 mol%), and a base (e.g., K2COs, KsPOa, or Cs2COs, 2-3
equiv.).

e Solvent Addition: Add a degassed solvent system, such as a mixture of dioxane and water or
toluene and water.

e Reaction Conditions: Heat the mixture to 80-100 °C and stir for 4-24 hours, monitoring by
TLC or LC-MS.

o Work-up: After cooling, dilute the reaction mixture with water and extract with an organic
solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate. Purify the crude product via flash column chromatography.

Applications

4-Chloro-3-nitropyridine is a crucial intermediate with diverse applications in several key
areas of chemistry.[2][22]

o Pharmaceutical Synthesis: It is a vital building block for developing new pharmaceutical
agents.[2][3] It serves as a precursor in the synthesis of compounds targeting various
therapeutic areas, including anti-cancer, anti-inflammatory, and anti-infective agents.[3][23] It
has also been used in the synthesis of high-affinity CRF receptor ligands.[17]

» Agrochemical Production: The compound is used in the synthesis of certain herbicides and
pesticides, contributing to crop protection.[2][3]

» Organic Synthesis: Its versatile reactivity makes it a foundational component for constructing
a wide array of complex organic molecules and novel materials.[2][22]

o Material Science: It finds application in the creation of specialized polymers and coatings.[3]
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» Research and Development: It is utilized in academic and industrial labs to study reaction

mechanisms and develop new synthetic methods.[3]

Safety and Handling

4-Chloro-3-nitropyridine is classified as hazardous and requires careful handling in a

controlled laboratory environment.[1][7]

Table 2: Safety and Handling Information
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Category Information Source(s)
Signal Word Danger [11[71[10]
GHS Hazard Statements H301: Toxic if swallowed. [7][8]1[10]

H318: Causes serious eye

damage.

[7](8]

P264, P270, P280,

. P301+P310,
Precautionary Statements [1][10]
P305+P351+P338, P405,
P501
Eyes: Rinse cautiously with
_ . water for several minutes.
First Aid Measures [1][10]

Immediately call a poison

center or doctor.

Skin: Wash off immediately
with plenty of water for at least

15 minutes.

[1](10]

Ingestion: Do NOT induce
vomiting. Immediately call a

poison center or doctor.

[1][10]

Inhalation: Remove to fresh
air. Give artificial respiration if

not breathing.

[1](10]

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, eye
[11[7]

protection/face shield, and a

suitable dust mask (e.g., N95).

Storage

Store locked up. Keep
containers tightly closed in a
dry, cool, and well-ventilated
[11I51[7]
place. Recommended to store
under an inert atmosphere and

refrigerated.
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Use water spray, carbon
Fire-fighting dioxide (COz2), dry chemical, or  [1]
alcohol-resistant foam.

) ) Strong oxidizing agents, strong
Incompatible Materials ] [1][10]
acids, strong bases.

Carbon monoxide (CO),
N carbon dioxide (COz2), nitrogen
Hazardous Decomposition ) [1][10]
oxides (NOx), hydrogen

chloride gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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